Cas no 13702-44-8 (2-methoxycyclohexane-1-carboxylic acid)

2-Methoxycyclohexane-1-carboxylic acid is a cyclohexane derivative featuring a methoxy substituent at the 2-position and a carboxylic acid functional group at the 1-position. This compound is of interest in synthetic organic chemistry due to its potential as a chiral building block for pharmaceuticals and fine chemicals. The methoxy group enhances steric and electronic properties, influencing reactivity in stereoselective transformations. Its carboxylic acid functionality allows for further derivatization, such as esterification or amidation. The cyclohexane backbone provides structural rigidity, making it useful in designing conformationally constrained molecules. Suitable for research applications, it offers versatility in asymmetric synthesis and medicinal chemistry exploration.
2-methoxycyclohexane-1-carboxylic acid structure
13702-44-8 structure
Product Name:2-methoxycyclohexane-1-carboxylic acid
CAS No:13702-44-8
MF:C8H14O3
MW:158.194962978363
CID:4594273
PubChem ID:12589276
Update Time:2025-06-10

2-methoxycyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-methoxycyclohexane-1-carboxylic acid
    • MDL: MFCD17287389
    • Inchi: 1S/C8H14O3/c1-11-7-5-3-2-4-6(7)8(9)10/h6-7H,2-5H2,1H3,(H,9,10)
    • InChI Key: QOHPGWDUUQCBAG-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)CCCCC1OC

Computed Properties

  • Exact Mass: 158.094294304g/mol
  • Monoisotopic Mass: 158.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 46.5Ų

2-methoxycyclohexane-1-carboxylic acid Security Information

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Additional information on 2-methoxycyclohexane-1-carboxylic acid

Comprehensive Overview of 2-Methoxycyclohexane-1-carboxylic Acid (CAS No. 13702-44-8): Properties, Applications, and Industry Insights

2-Methoxycyclohexane-1-carboxylic acid (CAS No. 13702-44-8) is a versatile organic compound with a growing presence in pharmaceutical, agrochemical, and specialty chemical industries. This cyclohexane derivative, characterized by its methoxy and carboxylic acid functional groups, has garnered attention for its unique structural properties and synthetic utility. Researchers and manufacturers increasingly seek information about its synthesis methods, solubility data, and industrial-scale production, reflecting its rising commercial relevance.

The compound's molecular structure, featuring a six-membered cyclohexane ring with methoxy substitution at the 2-position and a carboxylic acid group at the 1-position, contributes to its distinct chemical behavior. Recent studies highlight its potential as a chiral building block in asymmetric synthesis, particularly for pharmaceutical intermediates. This aligns with current industry trends favoring sustainable chiral synthesis methods and green chemistry approaches, topics frequently searched in academic and industrial databases.

From a physicochemical perspective, 2-methoxycyclohexane carboxylic acid typically appears as a white to off-white crystalline powder with moderate water solubility that increases in alkaline conditions. Its melting point range (typically 80-85°C) and stability profile make it suitable for various formulation applications. Analytical techniques like HPLC purity testing and spectroscopic characterization (IR, NMR) are commonly employed for quality control, addressing frequent queries about analytical methods for this compound.

The compound's applications span multiple sectors. In pharmaceutical research, it serves as a precursor for bioactive molecules, particularly those targeting central nervous system disorders—a hot topic in drug discovery circles. The agrochemical industry utilizes derivatives of 2-methoxycyclohexane-1-carboxylic acid in developing crop protection agents, coinciding with increased searches for novel pesticide chemistries. Additionally, its use in flavor and fragrance formulations answers growing market demands for synthetic aroma chemicals with improved stability profiles.

Manufacturing considerations for CAS 13702-44-8 often involve catalytic hydrogenation or enzymatic resolution processes, reflecting industry shifts toward cost-effective production methods. Recent patent literature reveals innovative approaches to its synthesis, particularly methods emphasizing atom economy and reduced waste generation—key concerns in modern chemical manufacturing. These developments respond to frequent searches about process optimization and scale-up challenges for similar cyclohexane derivatives.

Quality specifications for 2-methoxycyclohexane-1-carboxylic acid typically include parameters such as assay purity (≥98%), residual solvent levels, and heavy metal content, addressing regulatory requirements across industries. The compound's storage conditions (usually recommended at 2-8°C in airtight containers) and handling precautions are common topics in technical inquiries, especially from quality control professionals and process chemists.

Emerging research directions include exploring the compound's potential in material science applications, particularly as a monomer for specialty polymers. This intersects with growing interest in bio-based materials and sustainable polymers, frequently searched terms in materials science databases. The compound's stereochemical properties also make it valuable for developing chiral stationary phases in chromatographic separations—an area experiencing increased research activity.

Market analysts note steady growth in demand for functionalized cyclohexane derivatives like 2-methoxycyclohexane-1-carboxylic acid, driven by expansion in pharmaceutical outsourcing and custom synthesis services. This correlates with search trends showing rising interest in contract manufacturing options and bulk chemical suppliers for such intermediates. Regional production hubs in Asia, Europe, and North America continue to optimize their manufacturing workflows to meet this demand while addressing supply chain considerations.

From a regulatory standpoint, 2-methoxycyclohexane-1-carboxylic acid generally falls under standard chemical handling guidelines, with proper safety data sheets available from manufacturers. The absence of restricted functional groups in its structure facilitates international trade, though compliance with REACH regulations and other regional chemical inventories remains essential—a frequent subject of regulatory queries.

Future prospects for CAS 13702-44-8 appear promising, with research focusing on expanding its utility in catalysis and materials engineering. The compound's structural features position it well for development of new synthetic methodologies, particularly those aligning with green chemistry principles—a dominant theme in contemporary chemical research. As synthetic strategies evolve and applications diversify, 2-methoxycyclohexane-1-carboxylic acid will likely maintain its relevance across multiple scientific and industrial domains.

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